Cas no 16613-92-6 (Phosphorodiamidic acid,N,N'-dibutyl-N,N'-dimethyl-, phenyl ester)
16613-92-6 structure
Product Name:Phosphorodiamidic acid,N,N'-dibutyl-N,N'-dimethyl-, phenyl ester
CAS No:16613-92-6
MF:C16H29N2O2P
MW:312.38742518425
CID:155987
PubChem ID:85513
Update Time:2025-04-19
Phosphorodiamidic acid,N,N'-dibutyl-N,N'-dimethyl-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorodiamidic acid,N,N'-dibutyl-N,N'-dimethyl-, phenyl ester
- N,N'-Dibutyl-N,N'-dimethyldiamidophosphoric acid phenyl ester
- PHENYL N,N'-DIBUTYL-N,N'-DIMETHYLPHOSPHORODIAMIDATE
- SCHEMBL11762026
- Phosphorodiamidic acid, N,N'-dibutyl-N,N'-dimethyl-, phenyl ester
- N-[[butyl(methyl)amino]-phenoxyphosphoryl]-N-methylbutan-1-amine
- N,N/'-Dibutyl-N,N/'-dimethyldiamidophosphoric acid phenyl ester
- 16613-92-6
- DTXSID5066089
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- Inchi: 1S/C16H29N2O2P/c1-5-7-14-17(3)21(19,18(4)15-8-6-2)20-16-12-10-9-11-13-16/h9-13H,5-8,14-15H2,1-4H3
- InChI Key: HMMSDCDWINKIDT-UHFFFAOYSA-N
- SMILES: P(N(C)CCCC)(N(C)CCCC)(=O)OC1C=CC=CC=1
Computed Properties
- Exact Mass: 312.19687
- Monoisotopic Mass: 312.197
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8A^2
- XLogP3: 4.2
Experimental Properties
- Density: 1.039
- Boiling Point: 382.3°Cat760mmHg
- Flash Point: 185°C
- Refractive Index: 1.503
- PSA: 32.78
- LogP: 4.63730
Phosphorodiamidic acid,N,N'-dibutyl-N,N'-dimethyl-, phenyl ester Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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